Cas no 1806664-76-5 (Ethyl 3-(2-chloropropanoyl)-4-nitrobenzoate)

Ethyl 3-(2-chloropropanoyl)-4-nitrobenzoate is a specialized organic compound featuring a benzoate ester core functionalized with a 2-chloropropanoyl group at the 3-position and a nitro group at the 4-position. This structure imparts reactivity suitable for applications in synthetic organic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, or fine chemicals. The presence of both electron-withdrawing (nitro) and electrophilic (chloropropanoyl) groups enhances its utility in nucleophilic substitution and condensation reactions. The ethyl ester moiety further improves solubility in organic solvents, facilitating handling in multi-step syntheses. Its well-defined reactivity profile makes it a valuable building block for constructing complex molecular architectures.

Ethyl 3-(2-chloropropanoyl)-4-nitrobenzoate structure

1806664-76-5 structure

Product Name:Ethyl 3-(2-chloropropanoyl)-4-nitrobenzoate

CAS No:1806664-76-5

MF:C₁₂H₁₂ClNO₅

MW:285.680382728577

CID:4955763

Update Time:2025-11-01

Ethyl 3-(2-chloropropanoyl)-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-(2-chloropropanoyl)-4-nitrobenzoate
- Inchi： 1S/C12H12ClNO5/c1-3-19-12(16)8-4-5-10(14(17)18)9(6-8)11(15)7(2)13/h4-7H,3H2,1-2H3
- InChI Key： WFHQMBVLDORTBU-UHFFFAOYSA-N
- SMILES： ClC(C)C(C1C=C(C(=O)OCC)C=CC=1[N+](=O)[O-])=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 368
XLogP3: 2.7
Topological Polar Surface Area: 89.2

Ethyl 3-(2-chloropropanoyl)-4-nitrobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015007473-250mg	Ethyl 3-(2-chloropropanoyl)-4-nitrobenzoate	1806664-76-5	97%	250mg	480.00 USD	2021-06-21
Alichem	A015007473-500mg	Ethyl 3-(2-chloropropanoyl)-4-nitrobenzoate	1806664-76-5	97%	500mg	863.90 USD	2021-06-21
Alichem	A015007473-1g	Ethyl 3-(2-chloropropanoyl)-4-nitrobenzoate	1806664-76-5	97%	1g	1,564.50 USD	2021-06-21

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Additional information on Ethyl 3-(2-chloropropanoyl)-4-nitrobenzoate

Comprehensive Overview of Ethyl 3-(2-chloropropanoyl)-4-nitrobenzoate (CAS No. 1806664-76-5)

Ethyl 3-(2-chloropropanoyl)-4-nitrobenzoate (CAS No. 1806664-76-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its nitrobenzoate and chloropropanoyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining reactive moieties like the nitro group and ester linkage, makes it a valuable building block for designing novel bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for targeted therapies.

The compound's CAS No. 1806664-76-5 is frequently searched in academic and industrial databases, reflecting its relevance in modern synthetic workflows. Recent trends highlight its utility in green chemistry applications, where scientists aim to minimize environmental impact while maintaining high yields. For instance, its role in catalytic reactions and microwave-assisted synthesis has been investigated to reduce energy consumption—a hot topic in sustainable chemistry. Additionally, the nitrobenzoate moiety is often linked to photoactive materials, a field gaining traction due to advancements in optoelectronics and solar energy conversion.

From a structural perspective, the presence of both electron-withdrawing (nitro) and electron-donating (ester) groups in Ethyl 3-(2-chloropropanoyl)-4-nitrobenzoate creates a unique electronic profile. This duality enables selective reactivity in cross-coupling reactions, a cornerstone of contemporary organic synthesis. Laboratories focusing on high-throughput screening often utilize this compound to generate diverse libraries for hit identification. Moreover, its compatibility with flow chemistry systems—a trending automation technique—enhances its appeal for industrial-scale production.

Quality control and analytical characterization of CAS No. 1806664-76-5 are critical for reproducibility. Techniques like HPLC-MS and NMR spectroscopy are commonly employed to verify purity, a concern frequently raised by purchasers in online forums. The compound's stability under various storage conditions is another searched topic, with studies suggesting inert atmosphere preservation to prevent degradation. As regulatory standards tighten globally, documentation of impurity profiles and process-related contaminants has become essential—a detail emphasized in recent supplier evaluations.

In conclusion, Ethyl 3-(2-chloropropanoyl)-4-nitrobenzoate represents a convergence of innovation and practicality in chemical synthesis. Its multifaceted applications—from medicinal chemistry to material science—position it as a compound of enduring interest. As research continues to uncover new methodologies and applications, this molecule is poised to remain a staple in the toolkit of synthetic chemists worldwide.